Cas no 6630-71-3 (N-(5-chloro-2-methylphenyl)benzenesulfonamide)

• Product Name: N-(5-chloro-2-methylphenyl)benzenesulfonamide
• CAS No: 6630-71-3
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• CID: 1707477
• PubChem ID: 246655
• Update Time: 2025-04-21

N-(5-chloro-2-methylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)benzenesulfonamide
• N-(5-CHLORO-2-METHYL-PHENYL)BENZENESULFONAMIDE
• NSC59991
• AC1L6IJZ
• AC1Q3QSL
• AC1Q2G51
• AN-652
• SMR001559224
• HMS3080J06
• AN-652/13304275
• 5-CHLORO-2-TOLYLBENZENESULFONAMIDE
• NSC-59991
• CHEMBL1906660
• EINECS 275-582-4
• 6630-71-3
• AKOS003978089
• 5-Chloro-2-tolylbenzenesulphonamide
• 71501-54-7
• DTXSID30984864
• MLS002693265
• SCHEMBL10891615
• LIMFKYHJHPLTHE-UHFFFAOYSA-N

• MDL： MFCD00085403
• Inchi： 1S/C13H12ClNO2S/c1-10-7-8-11(14)9-13(10)15-18(16,17)12-5-3-2-4-6-12/h2-9,15H,1H3
• InChI Key： LIMFKYHJHPLTHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 281.02786
• Monoisotopic Mass: 281.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17
• LogP: 4.60300